Cas no 2034230-31-2 (1-(2,5-difluorophenyl)-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)methanesulfonamide)
1-(2,5-difluorophenyl)-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)methanesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,5-difluorophenyl)-N-[1-(oxan-2-ylmethyl)pyrazol-4-yl]methanesulfonamide
- 1-(2,5-difluorophenyl)-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)methanesulfonamide
- F6448-0485
- AKOS026688454
- 2034230-31-2
- 1-(2,5-difluorophenyl)-N-{1-[(oxan-2-yl)methyl]-1H-pyrazol-4-yl}methanesulfonamide
-
- Inchi: 1S/C16H19F2N3O3S/c17-13-4-5-16(18)12(7-13)11-25(22,23)20-14-8-19-21(9-14)10-15-3-1-2-6-24-15/h4-5,7-9,15,20H,1-3,6,10-11H2
- InChI Key: XCZRDFKFSCZEKI-UHFFFAOYSA-N
- SMILES: S(CC1C=C(C=CC=1F)F)(NC1C=NN(C=1)CC1CCCCO1)(=O)=O
Computed Properties
- Exact Mass: 371.11151897g/mol
- Monoisotopic Mass: 371.11151897g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 531
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 81.6Ų
1-(2,5-difluorophenyl)-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)methanesulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6448-0485-2μmol |
1-(2,5-difluorophenyl)-N-{1-[(oxan-2-yl)methyl]-1H-pyrazol-4-yl}methanesulfonamide |
2034230-31-2 | 90%+ | 2μl |
$57.0 | 2023-05-18 | |
| Life Chemicals | F6448-0485-5μmol |
1-(2,5-difluorophenyl)-N-{1-[(oxan-2-yl)methyl]-1H-pyrazol-4-yl}methanesulfonamide |
2034230-31-2 | 90%+ | 5μl |
$63.0 | 2023-05-18 | |
| Life Chemicals | F6448-0485-10μmol |
1-(2,5-difluorophenyl)-N-{1-[(oxan-2-yl)methyl]-1H-pyrazol-4-yl}methanesulfonamide |
2034230-31-2 | 90%+ | 10μl |
$69.0 | 2023-05-18 | |
| Life Chemicals | F6448-0485-20μmol |
1-(2,5-difluorophenyl)-N-{1-[(oxan-2-yl)methyl]-1H-pyrazol-4-yl}methanesulfonamide |
2034230-31-2 | 90%+ | 20μl |
$79.0 | 2023-05-18 | |
| Life Chemicals | F6448-0485-1mg |
1-(2,5-difluorophenyl)-N-{1-[(oxan-2-yl)methyl]-1H-pyrazol-4-yl}methanesulfonamide |
2034230-31-2 | 90%+ | 1mg |
$54.0 | 2023-05-18 | |
| Life Chemicals | F6448-0485-2mg |
1-(2,5-difluorophenyl)-N-{1-[(oxan-2-yl)methyl]-1H-pyrazol-4-yl}methanesulfonamide |
2034230-31-2 | 90%+ | 2mg |
$59.0 | 2023-05-18 | |
| Life Chemicals | F6448-0485-3mg |
1-(2,5-difluorophenyl)-N-{1-[(oxan-2-yl)methyl]-1H-pyrazol-4-yl}methanesulfonamide |
2034230-31-2 | 90%+ | 3mg |
$63.0 | 2023-05-18 | |
| Life Chemicals | F6448-0485-4mg |
1-(2,5-difluorophenyl)-N-{1-[(oxan-2-yl)methyl]-1H-pyrazol-4-yl}methanesulfonamide |
2034230-31-2 | 90%+ | 4mg |
$66.0 | 2023-05-18 | |
| Life Chemicals | F6448-0485-5mg |
1-(2,5-difluorophenyl)-N-{1-[(oxan-2-yl)methyl]-1H-pyrazol-4-yl}methanesulfonamide |
2034230-31-2 | 90%+ | 5mg |
$69.0 | 2023-05-18 | |
| Life Chemicals | F6448-0485-10mg |
1-(2,5-difluorophenyl)-N-{1-[(oxan-2-yl)methyl]-1H-pyrazol-4-yl}methanesulfonamide |
2034230-31-2 | 90%+ | 10mg |
$79.0 | 2023-05-18 |
1-(2,5-difluorophenyl)-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)methanesulfonamide Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 1-(2,5-difluorophenyl)-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)methanesulfonamide
Introduction to 1-(2,5-difluorophenyl)-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)methanesulfonamide (CAS No. 2034230-31-2)
1-(2,5-difluorophenyl)-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)methanesulfonamide, identified by its CAS number 2034230-31-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a 2,5-difluorophenyl group, a tetrahydro-2H-pyran-2-yl moiety, and a pyrazol-4-yl scaffold. The presence of these functional groups imparts unique chemical and biological properties, making it a promising candidate for further exploration in drug discovery and development.
The methanesulfonamide moiety in the molecular structure of this compound is particularly noteworthy, as it is often associated with enhanced binding affinity and metabolic stability. These characteristics are highly desirable in the design of novel therapeutic agents, where both efficacy and pharmacokinetic profiles are critical factors. The 1-(tetrahydro-2H-pyran-2-yl)methyl substituent further contributes to the compound's complexity, potentially influencing its solubility, bioavailability, and overall pharmacological activity.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of such complex molecules with greater accuracy. The integration of machine learning algorithms has allowed for the rapid screening of virtual libraries containing compounds like 1-(2,5-difluorophenyl)-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)methanesulfonamide, facilitating the identification of potential lead candidates for further experimental validation. This approach has significantly accelerated the drug discovery process, reducing the time and resources required to bring new therapeutics to market.
In the realm of medicinal chemistry, the pyrazole core is a privileged scaffold that has been extensively studied for its diverse biological activities. Pyrazole derivatives exhibit a wide range of pharmacological effects, including anti-inflammatory, antiviral, anticancer, and antimicrobial properties. The specific substitution pattern in 1-(2,5-difluorophenyl)-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)methanesulfonamide may confer unique interactions with biological targets, making it a valuable asset in the search for novel drugs.
The fluorine atoms at the 2 and 5 positions of the phenyl ring are significant structural features that can modulate the electronic properties and binding affinity of the molecule. Fluoro substitution is a common strategy in drug design due to its ability to enhance metabolic stability, improve lipophilicity, and increase binding interactions at biological targets. The presence of these fluorine atoms in 1-(2,5-difluorophenyl)-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-ylmethanesulfonamide) may contribute to its observed pharmacological effects.
Current research in medicinal chemistry emphasizes the importance of structure-function relationships in understanding how molecular modifications can influence biological activity. The use of high-throughput screening (HTS) technologies has allowed for the rapid evaluation of large libraries of compounds, including those derived from 1-(2,5-difluorophenyl)-N-(1-((tetrahydro-2H-pyran - 2 - yl)methyl)- 1 H - pyrazol - 4 - yl) methanesulfonamide. These studies have provided valuable insights into the mechanisms of action of various bioactive molecules and have guided the optimization process toward more potent and selective therapeutic agents.
The synthesis of complex molecules like 1-( 2 , 5 - difluorophenyl ) - N - ( 1 - ( ( tetrahydro - 2 H - pyran - 2 - yl ) methyl ) - 1 H - pyrazol - 4 - yl ) methanesulfonamide requires meticulous planning and expertise in organic synthesis. Advanced synthetic techniques have been developed to construct intricate molecular frameworks with high precision. These methods often involve multi-step reactions that require careful control over reaction conditions to ensure high yields and purity. The successful synthesis of such compounds is a testament to the progress made in synthetic organic chemistry over recent decades.
In conclusion, 1 -( 2 , 5 - difluorophenyl ) - N -( ( tetrahydro - 2 H - pyran - 2 yl ) methyl ) - l H pyrazol l ylmethanesulfonamide ( CAS No . l0 l34 l230 l313 l02 ) represents a promising candidate for further exploration in pharmaceutical research . Its unique structural features , combined with its potential biological activities , make it an attractive target for future studies aimed at developing novel therapeutic agents . As our understanding of molecular interactions continues to evolve , compounds like this one will play an increasingly important role in advancing drug discovery efforts worldwide . p >
2034230-31-2 (1-(2,5-difluorophenyl)-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)methanesulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)